Cas no 61479-41-2 (3,3'-1,3-Phenylenebis(oxy)dipropanoic acid)

• Product Name: 3,3'-1,3-Phenylenebis(oxy)dipropanoic acid
• CAS No: 61479-41-2
• Molecular Formula: C₁₂H₁₄O₆
• Molecular Weight: 254.23596
• CID: 954573
• PubChem ID: 338575

3,3'-1,3-Phenylenebis(oxy)dipropanoic acid Properties

Names and Identifiers

• 3,3''-[benzene-1,3-diylbis(oxy)]dipropanoic acid
• 3-[3-(2-carboxyethoxy)phenoxy]propanoic acid
• 1,3-Bis-(2-carboxyethoxy)-benzol
• 1,3-Bis-(2-carboxy-ethoxy)-benzol
• 3,3'-m-Phenylendioxy-di-propionsaeure
• 3,3'-m-phenylenedioxy-di-propionic acid
• 3-[3-(2-carboxyethyloxy)phenoxy]propanoic acid
• AC1L7O4X
• NSC361679
• SBB071747
• NSC-361679
• 61479-41-2
• MFCD12972344
• 3,3'-(1,3-Phenylenebis(oxy))dipropanoicacid
• DTXSID80320591
• AKOS015998155
• 3,3''-[1,3-Phenylenebis(oxy)]dipropanoic Acid
• 3,3'-(1,3-Phenylenebis(oxy))dipropanoic acid
• LS-07533
• DS-014048
• 3,3'-[1,3-phenylenebis(oxy)]dipropanoic acid

• InChIKey： JYDYGJKGXBHJBD-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O6/c13-11(14)4-6-17-9-2-1-3-10(8-9)18-7-5-12(15)16/h1-3,8H,4-7H2,(H,13,14)(H,15,16)
• SMILES： C1=CC(=CC(=C1)OCCC(=O)O)OCCC(=O)O

Computed Properties

• Exact Mass: 254.07902
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 254.07903816g/mol
• Heavy Atom Count: 18
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• LogP: 1.39360
• PSA: 93.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids